6-(4-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carbonyl)piperazin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[4-[6-(3,5-dimethylpyrazol-1-yl)pyridazine-3-carbonyl]piperazin-1-yl]-3-methyl-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C19H22N8O3/c1-12-10-13(2)27(23-12)15-5-4-14(21-22-15)18(29)26-8-6-25(7-9-26)16-11-17(28)24(3)19(30)20-16/h4-5,10-11H,6-9H2,1-3H3,(H,20,30)
• InChI Key: YBXPAFTYPUELFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN=C(C=C2)C(=O)N3CCN(CC3)C4=CC(=O)N(C(=O)N4)C)C
• Molecular Formula: C19H22N8O3
• Molecular Weight: 410.4 g/mol

Description

6-(4-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carbonyl)piperazin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C19H22N8O3 and its molecular weight is 410.438. The purity is usually 95%.
BenchChem offers high-quality 6-(4-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carbonyl)piperazin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(4-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carbonyl)piperazin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Properties

Researchers have developed novel synthetic pathways and assessed the preliminary biological properties of derivatives including pyrazole, 1,2,4-triazole, and pyridazine moieties. These compounds exhibited pronounced stimulating action on plant growth, suggesting their utility in agricultural sciences for enhancing plant development and productivity (Yengoyan et al., 2020).

Antioxidant and Antimicrobial Evaluation

Some derivatives have been synthesized and screened for their antioxidant properties, showing promising activities. For example, certain compounds demonstrated the ability to protect DNA from damage induced by specific agents, indicating their potential application in therapeutic contexts to mitigate oxidative stress-related damage (Gouda, 2012). Furthermore, antimicrobial evaluations of new pyridine derivatives have revealed significant activities against various microbial strains, underscoring their potential in developing new antimicrobial agents (Othman, 2013).

Chemical Reactivity and Mechanistic Insights

Investigations into the chemical reactivity of related compounds, such as pyrimidine and pyridazine derivatives, have provided valuable mechanistic insights. These studies contribute to a deeper understanding of the compound's behavior under different chemical conditions, facilitating the design of novel compounds with tailored properties for various applications (Shorshnev et al., 1990).